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Ergosta-5,7,22,24(28)-tetraen-3beta-ol Ergosta-5,7,22,24(28)-tetraen-3beta-ol Ergosta-5,7,22,24(28)-tetraen-3beta-ol is a 3beta-sterol having double bonds in the 5-, 7- and 22-positions and a methylene group at position 24. It has a role as a Saccharomyces cerevisiae metabolite. It derives from a hydride of a 5alpha-ergostane.
Brand Name: Vulcanchem
CAS No.: 29560-24-5
VCID: VC0045619
InChI: InChI=1S/C28H42O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h7-10,18,20,22,24-26,29H,3,11-17H2,1-2,4-6H3/b8-7+/t20-,22+,24-,25+,26+,27+,28-/m1/s1
SMILES: CC(C)C(=C)C=CC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)O)C)C
Molecular Formula: C28H42O
Molecular Weight: 394.6 g/mol

Ergosta-5,7,22,24(28)-tetraen-3beta-ol

CAS No.: 29560-24-5

Reference Standards

VCID: VC0045619

Molecular Formula: C28H42O

Molecular Weight: 394.6 g/mol

Ergosta-5,7,22,24(28)-tetraen-3beta-ol - 29560-24-5

CAS No. 29560-24-5
Product Name Ergosta-5,7,22,24(28)-tetraen-3beta-ol
Molecular Formula C28H42O
Molecular Weight 394.6 g/mol
IUPAC Name (3S,9S,10R,13R,14R,17R)-10,13-dimethyl-17-[(E,2R)-6-methyl-5-methylidenehept-3-en-2-yl]-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
Standard InChI InChI=1S/C28H42O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h7-10,18,20,22,24-26,29H,3,11-17H2,1-2,4-6H3/b8-7+/t20-,22+,24-,25+,26+,27+,28-/m1/s1
Standard InChIKey SQFQJKZSFOZDJY-CVGLIYDESA-N
Isomeric SMILES C[C@H](/C=C/C(=C)C(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CC=C4[C@@]3(CC[C@@H](C4)O)C)C
SMILES CC(C)C(=C)C=CC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)O)C)C
Canonical SMILES CC(C)C(=C)C=CC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)O)C)C
Description Ergosta-5,7,22,24(28)-tetraen-3beta-ol is a 3beta-sterol having double bonds in the 5-, 7- and 22-positions and a methylene group at position 24. It has a role as a Saccharomyces cerevisiae metabolite. It derives from a hydride of a 5alpha-ergostane.
Synonyms (E)-Ergosta-5,7,22,24(28)-tetraen-3β-ol; Ergosta-5,7,22,24(28)-tetraene-3β-ol; Ergosta-5,7,trans-22,24(28)-tetraen-3β-ol_x000B_
PubChem Compound 11090531
Last Modified Nov 11 2021
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